2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(tert-butyl)acetamide

• IUPAC Name: 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]sulfonyl-N-tert-butylacetamide
• InChI: InChI=1S/C22H31N3O4S/c1-22(2,3)23-20(26)16-30(28,29)19-14-25(18-11-7-6-10-17(18)19)15-21(27)24-12-8-4-5-9-13-24/h6-7,10-11,14H,4-5,8-9,12-13,15-16H2,1-3H3,(H,23,26)
• InChI Key: DDMWDTKLHCVXAD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)CS(=O)(=O)C1=CN(C2=CC=CC=C21)CC(=O)N3CCCCCC3
• Molecular Formula: C22H31N3O4S
• Molecular Weight: 433.6 g/mol

Description

2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(tert-butyl)acetamide is a useful research compound. Its molecular formula is C22H31N3O4S and its molecular weight is 433.57. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

The synthesis and application of complex molecules often involve unique chemical transformations that can be indicative of the methods that might be applied to or derived from the synthesis of 2-((1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(tert-butyl)acetamide. For example, the Aza-Payne rearrangement offers a synthetically valuable equilibration for the generation of epoxy sulfonamides and functionalized 1,2-amino alcohols through anionic reaction intermediates, showcasing the versatility of N-activated compounds in synthesizing optically active products (Ibuka, 1998).

Application in Sensing and Environmental Analysis

Another aspect of research relevant to compounds with complex functional groups like sulfonamides involves their use in environmental sensing and analysis. The development of a new fluorescent probe for sensitive detection of carbonyl compounds in water samples illustrates the potential application of sophisticated organic molecules in environmental monitoring and analytical chemistry, potentially hinting at the utility of related compounds in similar applications (Houdier et al., 2000).

Advances in Cancer Detection

Furthermore, the synthesis and application of water-soluble near-infrared dyes for cancer detection using optical imaging highlight the biomedical research applications of complex organic molecules. Such compounds, featuring sulfonyl and indol motifs, can be conjugated to biological molecules for targeted imaging and therapy, suggesting potential research avenues for compounds with similar functional groups (Pham et al., 2005).